N-[2-ethoxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxamide

• Molecular Formula: C14H12F3NO2S
• Molecular Weight: 315.31 g/mol
• IUPAC Name: N-[2-ethoxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H12F3NO2S/c1-2-20-11-6-5-9(14(15,16)17)8-10(11)18-13(19)12-4-3-7-21-12/h3-8H,2H2,1H3,(H,18,19)
• InChI Key: UXBMRQZAXMDSOZ-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C(F)(F)F)NC(=O)C2=CC=CS2

Description

N-[2-ethoxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxamide, also known as EFPTC, is a synthetic compound that has been widely used in scientific research. EFPTC belongs to the class of thiophene-2-carboxamides and has been synthesized through various methods.

Mechanism of Action

N-[2-ethoxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxamide selectively inhibits the activity of TRPM8 and Nav1.7 channels by binding to specific sites on the channels. N-[2-ethoxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxamide has been shown to bind to the extracellular domain of TRPM8, which is responsible for sensing cold temperatures. N-[2-ethoxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxamide also binds to the voltage-sensing domain of Nav1.7, which is responsible for the activation of the channel. By inhibiting the activity of these channels, N-[2-ethoxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxamide reduces the transmission of pain signals and the sensation of cold.
Biochemical and Physiological Effects:
N-[2-ethoxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxamide has been shown to reduce the sensitivity of neurons to cold and pain stimuli in vitro and in vivo. N-[2-ethoxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxamide has also been reported to reduce the mechanical allodynia and thermal hyperalgesia in animal models of neuropathic pain. These findings suggest that N-[2-ethoxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxamide may have potential therapeutic applications in the treatment of pain and other sensory disorders.

Advantages and Limitations for Lab Experiments

N-[2-ethoxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxamide has several advantages for lab experiments, including its high potency and selectivity for TRPM8 and Nav1.7 channels. N-[2-ethoxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxamide has also been reported to have a long half-life in vivo, which allows for sustained inhibition of channel activity. However, N-[2-ethoxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxamide has some limitations, including its relatively low solubility in water and its potential off-target effects on other ion channels.

Future Directions

N-[2-ethoxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxamide has the potential to be developed into a novel therapeutic agent for the treatment of pain and other sensory disorders. Further research is needed to fully understand the mechanism of action of N-[2-ethoxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxamide and its potential off-target effects. Future studies should also investigate the pharmacokinetics and pharmacodynamics of N-[2-ethoxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxamide in vivo and its potential toxicity. Additionally, the development of more potent and selective TRPM8 and Nav1.7 inhibitors may provide new insights into the treatment of pain and other sensory disorders.

Synthesis Methods

N-[2-ethoxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxamide has been synthesized through various methods, including the reaction of 5-(trifluoromethyl)-2-iodobenzoic acid with 2-aminothiophene-3-carboxamide in the presence of a palladium catalyst. Another method involves the reaction of 2-aminothiophene-3-carboxamide with 2-bromo-5-(trifluoromethyl)benzoic acid in the presence of a copper catalyst. Both methods have been reported to yield N-[2-ethoxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxamide with high purity.

Scientific Research Applications

N-[2-ethoxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxamide has been widely used in scientific research, particularly in the field of neuroscience. N-[2-ethoxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxamide has been shown to selectively inhibit the activity of the transient receptor potential melastatin 8 (TRPM8) channel, which plays a key role in the sensation of cold. N-[2-ethoxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxamide has also been reported to inhibit the activity of the voltage-gated sodium channel Nav1.7, which is involved in the transmission of pain signals. These findings suggest that N-[2-ethoxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxamide may have potential therapeutic applications in the treatment of pain and other sensory disorders.